Cas no 56401-81-1 (1-chloro-N,N-diethylmethanesulfonamide)

1-chloro-N,N-diethylmethanesulfonamide structure
56401-81-1 structure
Product Name:1-chloro-N,N-diethylmethanesulfonamide
CAS No:56401-81-1
MF:C5H12ClNO2S
MW:185.67227935791
CID:1598817
PubChem ID:3017025
Update Time:2025-04-21

1-chloro-N,N-diethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-N,N-diethylmethanesulfonamide
    • Methanesulfonamide, 1-chloro-N,N-diethyl-
    • SCHEMBL10856014
    • DTXSID30204973
    • AKOS004120572
    • 56401-81-1
    • Inchi: 1S/C5H12ClNO2S/c1-3-7(4-2)10(8,9)5-6/h3-5H2,1-2H3
    • InChI Key: CHMZISMLWXTHSO-UHFFFAOYSA-N
    • SMILES: ClCS(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 185.02786
  • Monoisotopic Mass: 185.0277275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.